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Compound of Interest

Compound Name: Prosulfuron-d3

Cat. No.: B15598375

Prosulfuron-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Prosulfuron-d3, including its
fundamental chemical properties, mechanism of action, toxicological profile, and environmental
fate. Detailed experimental methodologies and visual representations of key pathways are
included to support research and development activities.

Core Chemical and Physical Properties

Prosulfuron-d3 is the deuterated form of Prosulfuron, a sulfonylurea herbicide. The inclusion
of deuterium atoms makes it a valuable internal standard for quantitative analysis by mass
spectrometry.
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Property Value Source(s)

N-[[(4-Methoxy-6-methyl-1,3,5-

triazin-2-yl)amino]carbonyl]-2-

Chemical Name (3,3,3- [1112]
trifluoropropyl)benzenesulfona
mide-d3
CAS Number 94125-34-5 (unlabelled) [11[2][3]
Molecular Formula C15H13D3F3N504S [11[4115]
Molecular Weight 422.40 g/mol [11[4115]
Appearance Colorless crystals [6]

Mechanism of Action: Inhibition of Acetolactate
Synthase

Prosulfuron’s herbicidal activity stems from its potent and specific inhibition of the plant enzyme
acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS)[7][8]. This
enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and
isoleucine[8][9]. As these amino acids are essential building blocks for proteins, the inhibition of
ALS leads to a cessation of cell division and plant growth, ultimately resulting in plant death[6].
Animals do not possess the ALS enzyme, which contributes to the low direct toxicity of
sulfonylurea herbicides to mammals[7].

The inhibition of ALS disrupts the conversion of pyruvate and a-ketobutyrate into acetolactate
and a-aceto-a-hydroxybutyrate, respectively. This blockage in the metabolic pathway is the
primary mode of action.

Signaling Pathway Diagram
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Caption: Prosulfuron inhibits acetolactate synthase (ALS), blocking the biosynthesis of
essential amino acids.

Experimental Protocols
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Analytical Method for Prosulfuron in Soil and Water

A common and sensitive method for the determination of Prosulfuron in environmental samples
is High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-
MS/MS). The following is a generalized protocol based on established methods.

1. Sample Preparation
o Water Samples:
o Filter the water sample through a 0.45 um filter to remove particulate matter.

o For trace analysis, a solid-phase extraction (SPE) step is often employed to concentrate
the analyte. A suitable SPE cartridge (e.g., C18) is conditioned, the water sample is
passed through, and the analyte is eluted with an organic solvent like methanol or
acetonitrile.

o The eluate is then evaporated to dryness and reconstituted in a smaller volume of the
mobile phase.

e Soil Samples:

[e]

Air-dry the soil sample and sieve to ensure homogeneity.

o Extract a known weight of soil with a suitable solvent mixture, such as acetonitrile/water,
often with the aid of sonication or mechanical shaking.

o Centrifuge the mixture and collect the supernatant.

o The extract may require a clean-up step using SPE to remove interfering matrix
components.

o The cleaned extract is then concentrated and reconstituted in the mobile phase.
2. HPLC-MS/MS Analysis

 Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer
with an electrospray ionization (ESI) source is typically used.
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o Chromatographic Conditions:

o

Column: A C18 reversed-phase column is commonly used.

o Mobile Phase: A gradient elution with a mixture of water and acetonitrile, both containing a
small amount of an acidifier like formic acid, is typical.

o Flow Rate: Dependent on the column dimensions, but often in the range of 0.2-0.5
mL/min.

o Injection Volume: Typically 5-20 pL.
e Mass Spectrometric Conditions:
o lonization Mode: ESI in positive ion mode is generally used for sulfonylureas.

o Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification and
confirmation. This involves selecting a specific precursor ion for Prosulfuron and
monitoring for one or more specific product ions.

o MRM Transitions: Specific precursor/product ion transitions for Prosulfuron would be
determined and optimized on the specific instrument.

3. Quantification

o A calibration curve is generated using a series of standard solutions of known
concentrations.

» Prosulfuron-d3 is used as an internal standard to correct for matrix effects and variations in
instrument response. It is added to all samples and standards at a constant concentration.

e The concentration of Prosulfuron in the sample is determined by comparing the peak area
ratio of the analyte to the internal standard against the calibration curve.

Experimental Workflow Diagram
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Analytical Workflow for Prosulfuron in Environmental Samples
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Caption: A generalized workflow for the analysis of Prosulfuron in environmental samples using
HPLC-MS/MS.

Toxicological Profile

Prosulfuron has been extensively studied for its toxicological effects, primarily through studies
conducted according to OECD guidelines. The data indicates a low order of acute toxicity.
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OECD Guideline

Summary of

Study Type . Findings for Source(s)
(Typical)
Prosulfuron
Acute Oral Toxicity 423 Low toxicity in rats. [10]
Acute Dermal Toxicity 402 Low toxicity in rats.
Acute Inhalation o
o 403 Low toxicity in rats.
Toxicity
) o Not a skin irritant in
Skin Irritation 404 )
rabbits.
o Slight eye irritant in
Eye Irritation 405 )
rabbits.
) o Not a skin sensitizer in
Skin Sensitization 406 ] ]
guinea pigs.
Not mutagenic or
o genotoxic in a battery
Genotoxicity 471, 473, 474 o o
of in vitro and in vivo
assays.
_ o Not carcinogenic in
Carcinogenicity 451 ) [11]
mice and rats.
Not a reproductive
) o toxicant in a 2-
Reproductive Toxicity 416 ) ]
generation study in
rats.
Not a developmental
Developmental 414 toxicant in rats and
Toxicity rabbits at doses not
maternally toxic.
Chronic Toxicity 452 The primary target [12][13]

organs upon repeated

dosing are the liver
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and the hematopoietic

system.

Environmental Fate

The environmental fate of Prosulfuron is influenced by soil type, pH, and microbial activity.

Studies are generally conducted following OECD guidelines.

Environmental
Process

OECD Guideline
(Typical)

Summary of
Findings for Source(s)
Prosulfuron

Hydrolysis

111

Stable at neutral and
alkaline pH; hydrolysis

P IVEOYSE gy
occurs under acidic

conditions.

Photolysis in Water

316

Not a major
. [14][15]
degradation pathway.

Aerobic Soil

Metabolism

307

Biodegradation is a
significant dissipation

route; half-life is [15]
variable depending on

soil properties.

Anaerobic Soil

Metabolism

307

Degradation is slower
than under aerobic [15]

conditions.

Mobility in Soll

106

Mobile in soils with
low organic matter

: : [14][15]
and high pH. Leaching

potential exists.

This technical guide is intended for informational purposes for a scientific audience. All

laboratory work should be conducted in accordance with established safety protocols and

regulatory guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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